Cas no 501352-06-3 (N-5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-yl-4-(2-methylpiperidin-1-yl)sulfonylbenzamide)

• Product name: N-5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-yl-4-(2-methylpiperidin-1-yl)sulfonylbenzamide
• CAS No: 501352-06-3
• MF: C₂₂H₂₄N₄O₅S
• MW: 456.514763832092
• CID: 6207449
• PubChem ID: 3649757

N-5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-yl-4-(2-methylpiperidin-1-yl)sulfonylbenzamide Chemical and Physical Properties

Names and Identifiers

• N-5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-yl-4-(2-methylpiperidin-1-yl)sulfonylbenzamide
• 501352-06-3
• N-[5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-yl]-4-(2-methylpiperidin-1-yl)sulfonylbenzamide
• AKOS024583565
• N-(5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-yl)-4-((2-methylpiperidin-1-yl)sulfonyl)benzamide
• EU-0087700
• N-[5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-yl]-4-[(2-methylpiperidin-1-yl)sulfonyl]benzamide
• Oprea1_377647
• F0559-0133

• Inchi： 1S/C22H24N4O5S/c1-15-7-5-6-14-26(15)32(28,29)17-12-10-16(11-13-17)20(27)23-22-25-24-21(31-22)18-8-3-4-9-19(18)30-2/h3-4,8-13,15H,5-7,14H2,1-2H3,(H,23,25,27)
• InChI Key： HESWZFHGYGDHPY-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C(NC2=NN=C(C3C=CC=CC=3OC)O2)=O)=CC=1)(N1CCCCC1C)(=O)=O

Computed Properties

• Exact Mass: 456.14674105g/mol
• Monoisotopic Mass: 456.14674105g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 32
• Rotatable Bond Count: 6
• Complexity: 737
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 123Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on N-5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-yl-4-(2-methylpiperidin-1-yl)sulfonylbenzamide

Comprehensive Overview of N-5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-yl-4-(2-methylpiperidin-1-yl)sulfonylbenzamide (CAS No. 501352-06-3)

The compound N-5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-yl-4-(2-methylpiperidin-1-yl)sulfonylbenzamide (CAS No. 501352-06-3) is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and drug discovery. Its unique structural features, including the 1,3,4-oxadiazole ring and sulfonylbenzamide moiety, make it a promising candidate for various pharmaceutical applications. Researchers are particularly interested in its potential as a kinase inhibitor or GPCR modulator, given its ability to interact with specific biological targets.

In recent years, the demand for novel small-molecule therapeutics has surged, driven by the need for more effective treatments for chronic diseases. The N-5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-yl scaffold has been explored extensively due to its versatility in drug design. This compound's 2-methylpiperidin-1-yl group further enhances its pharmacokinetic properties, such as improved solubility and bioavailability, which are critical factors in modern drug development. These attributes align with current trends in precision medicine and targeted therapy.

The synthesis of N-5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-yl-4-(2-methylpiperidin-1-yl)sulfonylbenzamide involves multi-step organic reactions, including condensation and sulfonylation. Its CAS No. 501352-06-3 serves as a unique identifier in chemical databases, facilitating research and regulatory compliance. The compound's molecular weight and purity are rigorously controlled to meet the standards required for preclinical studies. This level of precision is essential for ensuring reproducibility in scientific experiments, a topic frequently discussed in research integrity forums.

From a commercial perspective, N-5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-yl-4-(2-methylpiperidin-1-yl)sulfonylbenzamide is available through specialized chemical suppliers who cater to the pharmaceutical and biotechnology industries. Its applications extend beyond drug discovery, including use as a chemical probe in biochemical assays to study enzyme mechanisms. The growing interest in AI-driven drug discovery has also highlighted the importance of such compounds in training machine learning models for virtual screening.

Safety and handling protocols for CAS No. 501352-06-3 are well-documented, emphasizing proper storage conditions and personal protective equipment (PPE). While not classified as hazardous, researchers are advised to follow Good Laboratory Practices (GLP) to minimize risks. The compound's stability under various environmental conditions is another area of active investigation, particularly for long-term storage in biobanks and research repositories.

In summary, N-5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-yl-4-(2-methylpiperidin-1-yl)sulfonylbenzamide represents a cutting-edge example of modern medicinal chemistry. Its structural complexity and functional diversity make it a valuable tool for advancing drug discovery and biochemical research. As the scientific community continues to explore its potential, this compound is likely to play a pivotal role in the development of next-generation therapeutics.